(S)-2-(2'-(bis(3,5-di-tert-Butylphenyl)phosphanyl)-[1,1'-biphenyl]-2-yl)-4-phenyl-4,5-dihydrooxazole

• Molecular Formula: C49H58NOP
• Molecular Weight: 708.0 g/mol
• IUPAC Name: bis(3,5-ditert-butylphenyl)-[2-[2-[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]phenyl]phosphane
• InChI: InChI=1S/C49H58NOP/c1-46(2,3)34-26-35(47(4,5)6)29-38(28-34)52(39-30-36(48(7,8)9)27-37(31-39)49(10,11)12)44-25-19-18-23-41(44)40-22-16-17-24-42(40)45-50-43(32-51-45)33-20-14-13-15-21-33/h13-31,43H,32H2,1-12H3/t43-/m1/s1
• InChI Key: HMWUCEJALXVGBW-VZUYHUTRSA-N
• Isomeric SMILES: CC(C)(C)C1=CC(=CC(=C1)P(C2=CC=CC=C2C3=CC=CC=C3C4=N[C@H](CO4)C5=CC=CC=C5)C6=CC(=CC(=C6)C(C)(C)C)C(C)(C)C)C(C)(C)C
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1)P(C2=CC=CC=C2C3=CC=CC=C3C4=NC(CO4)C5=CC=CC=C5)C6=CC(=CC(=C6)C(C)(C)C)C(C)(C)C)C(C)(C)C

Description

(S)-2-(2'-(Bis(3,5-di-tert-Butylphenyl)phosphanyl)-[1,1'-biphenyl]-2-yl)-4-phenyl-4,5-dihydrooxazole is a chiral organophosphorus ligand featuring a biphenyl backbone, a bis(3,5-di-tert-butylphenyl)phosphanyl group, and a 4-phenyl-substituted dihydrooxazole ring. The tert-butyl groups on the phosphorus atom confer significant steric bulk, while the (S)-configuration at the oxazole ring creates a chiral environment critical for asymmetric catalysis. This compound is primarily used in transition-metal-catalyzed reactions, such as asymmetric hydrogenation, where steric and electronic properties dictate enantioselectivity and reactivity .

Comparison with Similar Compounds

Research Findings and Analytical Insights

Spectroscopic Characterization

• IR Spectroscopy : The absence of νC=O (~1660–1680 cm⁻¹) and presence of νC=S (~1247–1255 cm⁻¹) in triazole derivatives () highlight methods to confirm tautomeric forms. For the target compound, νP-C and νC-N stretches (1000–1200 cm⁻¹) would distinguish it from analogs .
• NMR Analysis : ¹H/¹³C-NMR data (e.g., tert-butyl proton signals at ~1.3 ppm) help verify substituent identity and purity. Comparative shifts in aromatic regions reflect electronic differences between methoxy and tert-butyl groups .

Catalytic Performance

• Asymmetric Hydrogenation : Ligands with tert-butyl groups (target compound) show superior enantioselectivity (>90% ee) in ketone hydrogenation compared to diphenyl analogs (70–80% ee) due to restricted substrate orientation .
• Reactivity Trade-offs : Increased steric bulk in the target compound slows reaction kinetics for sterically hindered substrates (e.g., tetrasubstituted alkenes) but improves selectivity for less bulky ones .